![molecular formula C19H13N3O2S B3291781 4-((4-(Benzo[b]thiophen-2-yl)pyrimidin-2-yl)amino)benzoic acid CAS No. 873225-30-0](/img/structure/B3291781.png)
4-((4-(Benzo[b]thiophen-2-yl)pyrimidin-2-yl)amino)benzoic acid
Overview
Description
4-((4-(Benzo[b]thiophen-2-yl)pyrimidin-2-yl)amino)benzoic acid, also known as BTB-2PyP, is a chemical compound that has been extensively researched in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Antimicrobial Activity
Research shows that derivatives of benzo[b]thiophen-2-yl pyrimidine have been synthesized and evaluated for their antimicrobial properties. These compounds exhibit significant activity against bacterial and fungal strains, suggesting their potential as novel antimicrobial agents (Patel & Patel, 2017).
Synthesis of Heterocyclic Comp
oundsThe utility of benzo[b]thiophen derivatives in the synthesis of various heterocyclic compounds has been explored. These derivatives serve as key intermediates in the formation of complex structures like pyrimidines, triazines, and pyrazolopyrimidines, indicating their significance in synthetic organic chemistry and drug design (Mohareb et al., 2004).
Novel Antitumor Agents
Compounds containing the pyrimidine structure, similar to 4-((4-(Benzo[b]thiophen-2-yl)pyrimidin-2-yl)amino)benzoic acid, have been synthesized and evaluated for their antitumor activities. Studies indicate that these compounds can inhibit key enzymes in cancer cells, offering potential as antitumor agents (Gangjee et al., 2005).
Antifungal and Antibacterial Properties
The synthesis of various derivatives of benzo[b]thiophen-2-yl pyrimidine has shown promising results in exhibiting antifungal and antibacterial activities. This suggests the potential of these compounds in the development of new antimicrobial drugs (Lahsasni et al., 2018).
Synthesis of Fluorescent Compounds
Benzo[b]thiophen-2-yl pyrimidine derivatives have been used in the synthesis of fluorescent compounds, indicating their potential application in materials science, particularly in the development of novel luminescent materials (Meng et al., 2012).
properties
IUPAC Name |
4-[[4-(1-benzothiophen-2-yl)pyrimidin-2-yl]amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O2S/c23-18(24)12-5-7-14(8-6-12)21-19-20-10-9-15(22-19)17-11-13-3-1-2-4-16(13)25-17/h1-11H,(H,23,24)(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INMHCULNPFRWOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(S2)C3=NC(=NC=C3)NC4=CC=C(C=C4)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20658769 | |
Record name | 4-{[4-(1-Benzothiophen-2-yl)pyrimidin-2-yl]amino}benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20658769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
873225-30-0 | |
Record name | 4-{[4-(1-Benzothiophen-2-yl)pyrimidin-2-yl]amino}benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20658769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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